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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

"Bronze Red" pigments, specifically focusing on C.I. Pigment Red 53:1 and C.I. Pigment Red

21, in various organic solvents. Due to the general insolubility of organic pigments, quantitative

solubility data is scarce in publicly available literature. Therefore, this guide synthesizes

available qualitative resistance data and presents a detailed experimental protocol for

determining solubility, offering a robust framework for practical application in research and

development.

Introduction to "Bronze Red" Pigments
"Bronze Red" is a commercial term that can refer to several distinct chemical entities. The

most common are C.I. Pigment Red 53:1 and C.I. Pigment Red 21, both of which are monoazo

pigments.

C.I. Pigment Red 53:1 is a barium salt lake of a monoazo dye.[1] It is known for its brilliant,

yellowish-red hue.[1]

C.I. Pigment Red 21 is also a monoazo pigment, offering a yellowish-red color.[2][3]

The solubility of these pigments in organic solvents is a critical parameter influencing their

performance in various applications, including inks, coatings, and plastics.[4][5] Generally,
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organic pigments are formulated to be insoluble in most media to prevent issues like bleeding

and migration.[4][6]

Quantitative Solubility Data
A thorough review of available literature reveals a significant lack of specific quantitative

solubility data (e.g., in g/L or mg/mL) for C.I. Pigment Red 53:1 and C.I. Pigment Red 21 in a

wide range of organic solvents. However, one study on the precipitation of a "Bronze Red"

pigment with the molecular formula C23H17O2N3 provided the following data at 25°C:

Pigment Solvent Solubility (mg/mL)

Bronze Red Acetone 2

Bronze Red Ethanol 1

Source: Industrial & Engineering Chemistry Research

It is important to note that the specific C.I. number for this "Bronze Red" was not provided, so

this data should be considered indicative rather than absolute for all pigments termed "Bronze
Red".

Qualitative Solvent Resistance
Technical data sheets for C.I. Pigment Red 53:1 and C.I. Pigment Red 21 typically report

solvent resistance on a scale of 1 to 5, where 5 indicates excellent resistance (very low

solubility) and 1 indicates poor resistance (higher solubility). The following tables summarize

this qualitative data.

Table 1: Solvent Resistance of C.I. Pigment Red 53:1
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Solvent Resistance (Scale 1-5)

Water 3-4

Butyl Acetate 3-4

Benzene 3-4

Ketone 3-4

Ethyl Alcohol 4

Oil 3-4

Data compiled from various technical data sheets.[7]

Table 2: Solvent Resistance of C.I. Pigment Red 21

Solvent Resistance (Scale 1-5)

Water 4

Butyl Acetate 3

Benzene 3

Ketone 3

Ethyl Alcohol 4

Oil 3-4

Data compiled from various technical data sheets.[2]

Experimental Protocol for Determining Quantitative
Solubility
For applications requiring precise solubility data, the following experimental protocol can be

employed. This method is adapted from general laboratory practices for pigment analysis and

can be quantified using gravimetric or spectrophotometric techniques.
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Objective: To determine the solubility of a "Bronze Red" pigment in a specific organic solvent

at a controlled temperature.

Materials:

"Bronze Red" pigment (C.I. Pigment Red 53:1 or 21)

Selected organic solvent (e.g., Toluene, Xylene, MEK, Ethyl Acetate)

Analytical balance

Magnetic stirrer and stir bars

Temperature-controlled water bath or incubator

Centrifuge and centrifuge tubes

Syringe filters (0.2 µm)

Glass vials

Oven

Methodology:

Preparation of Saturated Solution:

Add an excess amount of the "Bronze Red" pigment to a known volume of the organic

solvent in a sealed container.

Place the container in a temperature-controlled environment (e.g., 25°C).

Stir the mixture vigorously using a magnetic stirrer for 24 hours to ensure equilibrium is

reached and the solution is saturated.

Separation of Undissolved Pigment:

Transfer the suspension to a centrifuge tube and centrifuge at high speed (e.g., 10,000

rpm) for 30 minutes to pellet the undissolved pigment.
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Carefully collect the supernatant using a pipette, ensuring no solid particles are disturbed.

For complete removal of any remaining suspended particles, filter the supernatant through

a 0.2 µm syringe filter into a clean, pre-weighed glass vial.

Quantification (Gravimetric Method):

Record the exact volume of the filtered saturated solution.

Place the vial in a fume hood and allow the solvent to evaporate completely. Gentle

heating in an oven at a temperature below the pigment's decomposition point can

accelerate this process.

Once the solvent has fully evaporated, weigh the vial containing the dried pigment residue.

Calculate the solubility using the following formula: Solubility (g/L) = (Mass of vial with

residue - Mass of empty vial) / Volume of filtered solution (L)

Quantification (Spectrophotometric Method - requires a pre-established calibration curve):

If the pigment has a known extinction coefficient in the chosen solvent, the concentration

of the filtered saturated solution can be determined using a UV-Vis spectrophotometer

according to the Beer-Lambert law.

Experimental Workflow Diagram:
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Preparation

Separation

Quantification

Add excess pigment to solvent

Stir for 24h at constant temperature

Centrifuge suspension

Collect supernatant

Filter supernatant (0.2 µm filter)

Evaporate solvent from a known volume

Weigh dried pigment residue

Calculate solubility (g/L)

Click to download full resolution via product page

Fig. 1: Workflow for determining pigment solubility.
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Logical Relationships in Solubility Testing
The process of evaluating pigment solubility follows a clear logical progression. The initial step

is to attempt to create a saturated solution, which then requires the separation of the dissolved

and undissolved fractions. The final step is the quantification of the dissolved portion. This

relationship can be visualized as a decision-making process.

Start: Pigment + Solvent

Achieve Saturation Equilibrium

Separate Solid and Liquid Phases

Quantify Dissolved Pigment

End: Solubility Data

Click to download full resolution via product page

Fig. 2: Logical flow of solubility determination.

Note on Signaling Pathways
The user request included a requirement for diagrams of signaling pathways. In the context of

the solubility of "Bronze Red" pigments in organic solvents for applications in materials science

(inks, coatings, plastics), signaling pathways are not a relevant concept. Signaling pathways

are biological processes that describe how cells communicate and respond to their
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environment. This topic is central to drug development and molecular biology but is outside the

scope of the chemical and physical properties of pigments in non-biological systems.

Conclusion
"Bronze Red" pigments, specifically C.I. Pigment Red 53:1 and C.I. Pigment Red 21, are

characterized by their low solubility in most organic solvents, a desirable property for many of

their applications. While comprehensive quantitative solubility data is not readily available,

qualitative resistance ratings provide valuable guidance for formulation. For applications

demanding precise solubility values, the detailed experimental protocol provided in this guide

offers a reliable methodology for in-house determination. This technical guide serves as a

foundational resource for researchers and professionals working with these versatile pigments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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